N-benzyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide

• IUPAC Name: N-benzyl-9,10-dioxoanthracene-2-sulfonamide
• InChI: InChI=1S/C21H15NO4S/c23-20-16-8-4-5-9-17(16)21(24)19-12-15(10-11-18(19)20)27(25,26)22-13-14-6-2-1-3-7-14/h1-12,22H,13H2
• InChI Key: FKNGHDXPKYRBHX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNS(=O)(=O)C2=CC3=C(C=C2)C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C21H15NO4S
• Molecular Weight: 377.4 g/mol

Description

“N-benzyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide” is a chemical compound. It’s important to note that this compound possesses an N, O -bidentate directing group, potentially suitable for metal-catalyzed C-H bond functionalization reactions.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the compound “N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-methylbenzamide” was synthesized by reacting 2-methylbenzoyl chloride (or 2-methylbenzoic acid) with 1-aminoanthraquinone. The yield of this reaction was reported to be 94%.

Scientific Research Applications

Organic Synthesis

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C-H Bond Functionalization

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Green Chemistry

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Synthesis of Heterocycles

N-Aroylthioureas, which are structurally similar to the compound , hold significant promise for the synthesis of such heterocycles as imidazolidine-2-thiones, 2-aroyliminothiazolines, 1,2,4-triazoles, 1,3-thiazines, and indeno [1,2- d ]- [ 1, 3 ]thiazepines.

Biological Properties

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Insecticides and Plant Growth Regulators

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Mechanism of Action

Target of Action

The primary targets of N-benzyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide are d10 metal ions , such as Zinc (Zn II) and Cadmium (Cd II) ions . These ions play crucial roles in various biological processes, including enzymatic reactions, protein structure, and cellular signaling.

Mode of Action

N-benzyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide interacts with its targets by exhibiting a significant fluorescence enhancement via a turn-on photoinduced electron transfer (PET) mechanism . This interaction results in a rapid and highly reproducible signal, allowing for the detection of trace levels of Zn II and Cd II ions .

Result of Action

The primary result of the action of N-benzyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide is the detection of trace levels of Zn II and Cd II ions . This is achieved through a significant fluorescence enhancement, which provides a rapid and highly reproducible signal .